Cas no 76937-02-5 (1,3-Dioxolan-2-ol, 2,4,4,5,5-pentamethyl-)

76937-02-5 structure
Product name:1,3-Dioxolan-2-ol, 2,4,4,5,5-pentamethyl-
1,3-Dioxolan-2-ol, 2,4,4,5,5-pentamethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolan-2-ol, 2,4,4,5,5-pentamethyl-
- 2,4,4,5,5-pentamethyl-1,3-dioxolan-2-ol
- 76937-02-5
- DTXSID30824312
-
- Inchi: InChI=1S/C8H16O3/c1-6(2)7(3,4)11-8(5,9)10-6/h9H,1-5H3
- InChI Key: GXYNILWWZFQVMN-UHFFFAOYSA-N
- SMILES: CC1(C(OC(O1)(C)O)(C)C)C
Computed Properties
- Exact Mass: 160.109944368g/mol
- Monoisotopic Mass: 160.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7Ų
- XLogP3: 0.7
1,3-Dioxolan-2-ol, 2,4,4,5,5-pentamethyl- Related Literature
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Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
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Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
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M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
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Safa Jamali,Mikio Yamanoi,João Maia Soft Matter, 2013,9, 1506-1515
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Katharina Hunger,Laura Buschhaus,Nadine Schmeling,Claudia Staudt,Anna Pfeifer,Karl Kleinermanns Phys. Chem. Chem. Phys., 2012,14, 4538-4547
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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Lin Tang,Junjie Yu,Yang Zhang,Zaozao Tang,Yong Qin RSC Adv., 2021,11, 6107-6113
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Dehua Zhou,Kongjun Zhu,Qingliu Wu,Yifeng Wang,Guoan Tai Nanoscale, 2016,8, 1975-1985
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Hong Bo Wang,Nan Yao,Long Wang,Yu Lin Hu New J. Chem., 2017,41, 10528-10531
76937-02-5 (1,3-Dioxolan-2-ol, 2,4,4,5,5-pentamethyl-) Related Products
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